N~1~-cycloheptyl-N~2~-[(4-methylphenyl)sulfonyl]glycinamide

• IUPAC Name: N-cycloheptyl-2-[(4-methylphenyl)sulfonylamino]acetamide
• InChI: InChI=1S/C16H24N2O3S/c1-13-8-10-15(11-9-13)22(20,21)17-12-16(19)18-14-6-4-2-3-5-7-14/h8-11,14,17H,2-7,12H2,1H3,(H,18,19)
• InChI Key: BMJOYUQOQWGHEG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NCC(=O)NC2CCCCCC2
• Molecular Formula: C16H24N2O3S
• Molecular Weight: 324.4 g/mol

Description

Introduction The compound N1-cycloheptyl-N2-[(4-methylphenyl)sulfonyl]glycinamide is a synthetic organic molecule. Research typically investigates its various characteristics, including molecular structure, synthesis pathways, and chemical and physical properties, to understand its potential applications and behaviors in different environments.

Synthesis Analysis Synthesis of compounds related to N1-cycloheptyl-N2-[(4-methylphenyl)sulfonyl]glycinamide involves the formation of sulfonamide functional groups attached to aromatic and cycloaliphatic structures. These compounds are generally synthesized for their potential biological activities and are explored through various synthetic pathways to optimize yield and effectiveness (Cioffi et al., 2016).

Molecular Structure Analysis The molecular structure of such compounds is typically characterized using spectroscopic methods such as FT-IR, NMR, and X-ray crystallography. The detailed structure helps in understanding the compound's reactivity and interaction with other molecules. For example, studies on similar sulfonamide compounds elucidate their complex structures and potential for forming various bonds and interactions (Sarojini et al., 2013).

Chemical Reactions and Properties Sulfonamides, including N1-cycloheptyl-N2-[(4-methylphenyl)sulfonyl]glycinamide, participate in a variety of chemical reactions, reflecting their chemical properties such as nucleophilicity and electrophilicity. They are explored for their potential in creating new bonds and frameworks in medicinal chemistry and other fields (Turcotte et al., 2012).

Physical Properties Analysis The physical properties, such as solubility, melting point, and stability, are essential for understanding the compound's behavior in different environments. These properties can significantly affect the compound's applications and handling (Sedlák et al., 1997).

Chemical Properties Analysis Chemical properties, such as acidity, basicity, reactivity with other chemical groups, and stability under various conditions, are crucial for the compound's applications in chemical synthesis and potential biological roles. For example, the reactivity of sulfonamide groups and their interaction with biological molecules is a significant area of study (Ma et al., 2008).